N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine

• IUPAC Name: N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C20H25N7/c1-14-13-18(25(3)4)24-20(21-14)27-11-9-26(10-12-27)19-15(2)22-16-7-5-6-8-17(16)23-19/h5-8,13H,9-12H2,1-4H3
• InChI Key: FEZJHHXAKNFKSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C3=NC4=CC=CC=C4N=C3C)N(C)C
• Molecular Formula: C20H25N7
• Molecular Weight: 363.5 g/mol
• CAS No.: 2640878-39-1

Description

N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine (TMQP) is an organic compound belonging to the quinoxaline family of heterocyclic compounds. It is a colorless crystalline solid, with a melting point of 115-116 °C. TMQP has been studied extensively in the last decade due to its potential applications in scientific research, as well as its unique biochemical and physiological effects.

Scientific Research Applications

N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine has been studied extensively in the last decade due to its potential applications in scientific research. It has been used in the study of drug metabolism and bioavailability, as well as the study of the effects of drugs on the central nervous system. It has also been used in the study of the biological effects of environmental pollutants, and in the study of the effects of drugs on the immune system. In addition, this compound has been used to study the pharmacokinetics of drugs and their interactions with proteins and other macromolecules.

Mechanism of Action

The mechanism of action of N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine is not completely understood. However, it is believed to act as a reversible inhibitor of the enzyme choline acetyltransferase, which is involved in the synthesis of acetylcholine. Acetylcholine is an important neurotransmitter in the central nervous system, and its inhibition by this compound may lead to changes in neuronal excitability and behavior.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In animal models, this compound has been shown to reduce the activity of the enzyme choline acetyltransferase, leading to decreased levels of acetylcholine in the brain. This in turn has been associated with decreased anxiety and improved cognitive performance. In addition, this compound has been shown to reduce glutamate release, which may lead to improved memory and learning. Finally, this compound has been shown to reduce the production of pro-inflammatory cytokines, suggesting a potential anti-inflammatory effect.

Advantages and Limitations for Lab Experiments

N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine has several advantages for laboratory experiments. It is relatively inexpensive and easy to synthesize, and its effects on the central nervous system can be easily monitored. In addition, its effects on drug metabolism and bioavailability can be easily studied. However, there are some limitations to using this compound in laboratory experiments. It can be difficult to control the concentration of this compound in a given experiment, and its effects on the central nervous system may not be consistent across different animal models.

Future Directions

The future of N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine research is promising. Further studies are needed to better understand its mechanism of action and its effects on the central nervous system. In addition, further research is needed to explore its potential applications in the treatment of neurological disorders, such as anxiety and depression. Finally, further research is needed to explore its potential as an anti-inflammatory agent and its effects on drug metabolism and bioavailability.

Synthesis Methods

N,N,6-trimethyl-2-[4-(3-methylquinoxalin-2-yl)piperazin-1-yl]pyrimidin-4-amine can be synthesized through a variety of methods, including the reaction of 2-amino-3-methylquinoxaline with piperazine in the presence of an acid catalyst. Other methods include the reaction of piperazine and 4-methylquinoxaline, or the reaction of 2-amino-3-methylquinoxaline and piperazine in the presence of a base catalyst.